Cas no 193065-67-7 (1-(4-Bromophenyl)-7-chloro-1-oxoheptane)

• Product Name: 1-(4-Bromophenyl)-7-chloro-1-oxoheptane
• CAS No: 193065-67-7
• MF: C₁₃H₁₆BrClO
• MW: 303.622542381287
• CID: 907995
• PubChem ID: 22098927
• Update Time: 2025-04-19

1-(4-Bromophenyl)-7-chloro-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-7-chloro-1-oxoheptane
• 1-(4-bromophenyl)-7-chloroheptan-1-one
• 1-Heptanone,1-(4-bromophenyl)-7-chloro
• DTXSID70622410
• AKOS016019633
• DB-201034
• 193065-67-7
• SCHEMBL8674579
• MFCD00672054

• MDL： MFCD00672054
• Inchi： 1S/C13H16BrClO/c14-12-8-6-11(7-9-12)13(16)5-3-1-2-4-10-15/h6-9H,1-5,10H2
• InChI Key： RGPPQQUQFFSDQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCCCCCCl)=O

Computed Properties

• Exact Mass: 302.00700
• Monoisotopic Mass: 302.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.82110